Cas no 1285695-14-8 ([13C]-9-Methylfluorene-9-carboxylic acid)

• Product Name: [13C]-9-Methylfluorene-9-carboxylic acid
• CAS No: 1285695-14-8
• MF: C₁₅H₁₂O₂
• MW: 225.247239112854
• CID: 1077017
• PubChem ID: 66521750
• Update Time: 2025-04-20

[13C]-9-Methylfluorene-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [13C]-9-Methylfluorene-9-carboxylic acid
• 9-Methyl-9H-fluorene-9-(~13~C)carboxylic acid
• 1285695-14-8
• DTXSID40735107
• AKOS015950340

• MDL： MFCD18839247
• Inchi： 1S/C15H12O2/c1-15(14(16)17)12-8-4-2-6-10(12)11-7-3-5-9-13(11)15/h2-9H,1H3,(H,16,17)/i14+1
• InChI Key： PUPWRKQSVGUBQS-UJKGMGNHSA-N
• SMILES： O[13C](C1(C)C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 225.087084457g/mol
• Monoisotopic Mass: 225.087084457g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų